1-(pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid dihydrochloride

• IUPAC Name: 1-pyrimidin-2-ylimidazole-4-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C8H6N4O2.2ClH/c13-7(14)6-4-12(5-11-6)8-9-2-1-3-10-8;;/h1-5H,(H,13,14);2*1H
• InChI Key: NFICMTSZTCWMLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)N2C=C(N=C2)C(=O)O.Cl.Cl
• Molecular Formula: C8H8Cl2N4O2
• Molecular Weight: 263.08 g/mol

Description

1-(pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid dihydrochloride, also known as PHCCC, is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 4 (mGluR4). It was first synthesized in 2003 and has since been used in scientific research to explore the role of mGluR4 in various physiological and pathological conditions.

Scientific Research Applications

Synthesis of Pyrimidine and Imidazole Derivatives

Research shows the use of related compounds in synthesizing pyrimidine and imidazole derivatives, highlighting the role of such chemicals in facilitating efficient and convenient synthesis methods. For instance, N,N′-Dichlorobis(2,4,6-trichlorophenyl)urea (CC-2) has been employed for the synthesis of dihydropyrimidinone and benzo[4,5]imidazo/thioazo[1,2-a]pyrimidine derivatives, demonstrating the chemical's utility in creating complex heterocyclic structures, which are crucial in pharmaceutical development (Rao et al., 2011).

Development of Medicinally Important Compounds

Another significant application is the development of medicinally important compounds, such as 4-aryl-5-pyrimidinylimidazoles, through sequential functionalization of dichloropyrimidine. This process underlines the compound's contribution to creating therapeutic agents, particularly in designing targeted medication with potential applications in treating various diseases (Deng & Mani, 2006).

Exploration in Antineoplastic Agents

Further, the synthesis of benzimidazole condensed ring systems, including substituted dihydro- and tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, has been explored for their antineoplastic activity. This indicates the potential of such chemical frameworks in developing new cancer therapies, showcasing the compound's relevance in medicinal chemistry and oncology research (Abdel-Hafez, 2007).

Antibacterial and Antifungal Applications

Additionally, novel derivatives have been synthesized for evaluating antibacterial and antifungal activities, such as thiazolo[2,3-b]dihydropyrimidinones possessing 4-methylthiophenyl moiety. These studies highlight the compound's utility in discovering new antimicrobial agents, contributing to the ongoing search for effective treatments against resistant strains of bacteria and fungi (Ashok et al., 2007).